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Compound of Interest

Compound Name: rac-Benzilonium Bromide-d5

Cat. No.: B15354370

This technical guide provides a comprehensive overview of the safety data for rac-
Benzilonium Bromide-d5, intended for researchers, scientists, and professionals in drug
development. The information is compiled from available safety data sheets of closely related
compounds and product specifications for the deuterated substance.

Chemical and Physical Properties

rac-Benzilonium Bromide-d5 is a labeled form of Benzilonium Bromide, an anticholinergic
drug.[1] The deuterated form is often used as an analytical standard in research and
development.[2]

Property Value Source
Molecular Formula C22H23D5BrNO3 [1]
Molecular Weight 439.4 g/mol [1]
Appearance Light Brown Solid [1]
Melting Point >175°C (decomposes) [1]
Solubility Soluble in DMSO, Methanol, o
and Water

Storage Temperature -20°C [1][3]
Shipping Temperature Blue Ice [1]
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Hazard Identification and Classification

Based on data from related benzalkonium compounds, rac-Benzilonium Bromide-d5 is
considered a hazardous substance.[4][5] The primary hazards are associated with its corrosive
and toxic properties.

GHS Hazard Statements:

H301: Toxic if swallowed.[5][6]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

Signal Word: Danger[5][6]

Pictogram:

o Skull and Crossbones (GHS06)[5]

The following diagram illustrates the general hazard identification and response workflow.
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Potential Exposure Routes First Aid Measures

»| ingestion If swallowed Rinse Mouth

Hazard Identification
Skin Contact

If on skin Wash with Soap and Water | ________________
if irritatic ists.

1
Rinse Cautiously with Water ~ f-=============—=———c—i

Seek Immediate

rac-Benzilonium Bromide-dS Medical Attention

Causes Serious Eye Irritation
May Cause Respiratory Irritation

Eye Contact

if breathing is difficult

»| Inhalation Ifinhaled Move to Fresh Air

Click to download full resolution via product page
Hazard Identification and First Aid Workflow

Toxicological Information

Toxicological data for benzalkonium halides indicate moderate acute oral toxicity and low to
moderate acute dermal toxicity.[7] Ingestion of sufficient quantities can lead to severe health
effects.[4]

Exposure Route Species Value Source
Oral LD50 Rat 240-795 mg/kg bw [7]
Oral LD50 Mouse 150-340 mg/kg bw [7]
Dermal LD50 Rat 9302848 mg/kg bw [7]
Dermal LD50 Rabbit 2730-3413 mg/kg bw [7]
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Health Effects:

¢ Ingestion: Harmful or fatal if swallowed.[4] Can cause severe chemical burns to the mouth,

throat, and gastrointestinal tract.[4]

o Skin Contact: Causes skin irritation and may be harmful if absorbed through the skin.[4][5]

Can produce chemical burns upon direct contact.[4]

e Eye Contact: Causes serious eye damage, potentially leading to irreversible injury and

blindness.[4]

e Inhalation: May cause respiratory irritation.[5]

Studies on benzalkonium chloride (BAC) have shown genotoxic effects in mammalian and

plant cells at environmentally relevant concentrations.[8] However, a broader evaluation of

benzalkonium halides concluded they are not considered to have genotoxic or carcinogenic

potential.[7]

Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Aspect

Recommendation

Source

Handling

Avoid contact with skin, eyes,
and clothing. Avoid ingestion
and inhalation. Use in a well-
ventilated area or under a
chemical fume hood. Wash
hands thoroughly after
handling.

[5]6]e]

Storage

Store at -20°C in a tightly
closed container. Keep in a
dry, cool, and well-ventilated
place. Protect from light and

moisture.

[1131€]

Incompatible Materials

Strong oxidizing agents.

[°]
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The following diagram outlines the recommended personal protective equipment (PPE) and
engineering controls.

Exposure Controls

Engineering Controls

Use in a well-ventilated area Eyewash stations and

or chemical fume hood safety showers nearby

Personal Protective Equipment ——‘

A\
Compatible chemical-resistant gloves Safety goggles or face shield Protective clothing/lab coat NSRS A LR (Il
(if ventilation is inadequate)

Click to download full resolution via product page

Recommended Exposure Controls

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.
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Spill Size Procedure Source

Remove ignition sources.
Clean up immediately, avoiding
contact with skin and eyes.

Minor Spill Use dry clean-up procedures [4]
to avoid generating dust. Place
in a suitable, labeled container

for disposal.

Evacuate the area and move
. i upwind. Alert emergency
Major Spill [4]
responders. Do not touch the

spilled material.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of rac-Benzilonium Bromide-d5 are
not publicly available in the searched safety data sheets. Researchers should refer to specific
analytical methods or literature where this standard is employed. The general solubility
information can be used to prepare stock solutions. For example, to prepare a solution, one
could add solvents like DMSO, Methanol, or Water.[1] If precipitation occurs, heating and/or

sonication may aid in dissolution.[3]

Signaling Pathways

The primary mechanism of action for Benzilonium Bromide is as an anticholinergic agent,
meaning it blocks the action of the neurotransmitter acetylcholine at muscarinic receptors. This
action is responsible for its therapeutic effects. The deuterated form is expected to have the
same pharmacological target. No specific safety-related signaling pathways were detailed in
the provided search results. The toxicity is primarily due to its corrosive nature and systemic
effects following significant exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: rac-Benzilonium Bromide-d5
Safety Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15354370#rac-benzilonium-bromide-d5-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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